N-(4-methoxyphenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[5-oxo-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H23N5O3S/c1-34-20-13-11-19(12-14-20)27-23(32)17-35-26-29-28-25-30(16-15-18-7-3-2-4-8-18)24(33)21-9-5-6-10-22(21)31(25)26/h2-14H,15-17H2,1H3,(H,27,32)
• InChI Key: ACPSTZQSIZIONV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2C4=CC=CC=C4C(=O)N3CCC5=CC=CC=C5
• Molecular Formula: C26H23N5O3S
• Molecular Weight: 485.6 g/mol

Description

N-(4-methoxyphenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H23N5O3S and its molecular weight is 485.56. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihistaminic Agents

Research has demonstrated the potential of 4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones derivatives as new classes of H1-antihistaminic agents. A study by Alagarsamy et al. (2009) synthesized a series of these derivatives, which significantly protected guinea pigs from histamine-induced bronchospasm, highlighting compound 1-methyl-4-(3-methoxyphenyl)-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one as particularly potent with minimal sedation compared to chlorpheniramine maleate, indicating its potential for further development as a new class of H1-antihistaminic agents (Alagarsamy et al., 2009).

Anticancer Activity

Another domain of research involves the anticancer activity of [1,2,4]triazolo[4,3-a]quinoline derivatives. Reddy et al. (2015) designed and synthesized a new series of these derivatives, demonstrating significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines. This suggests the potential utility of these compounds in anticancer therapy, with some derivatives showing promise due to their moderate to significant cytotoxic effects (Reddy et al., 2015).

Synthesis Methodologies

Research on the synthesis of [1,2,4]triazolo[4,3-a]quinazolin derivatives has also been a focus, offering insights into novel methodologies for creating these compounds with potential biological activities. Fathalla et al. (2007) developed a new and convenient synthesis approach for a variety of these derivatives, suggesting their potential for non-sedative H1-antihistamine activities. This research provides a basis for further investigation into the pharmacological properties of these compounds (Fathalla et al., 2007).